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Compound of Interest

Compound Name: Methaphenilene

Cat. No.: B1676368

This document provides immediate, essential safety and logistical information for the handling
of Methaphenilene, targeting researchers, scientists, and drug development professionals.
The following procedural guidance is designed to answer specific operational questions,
ensuring safe laboratory practices and proper disposal.

Chemical Identifier and Hazard Summary

Chemical Name: Methaphenilene CAS Number: 493-78-7 Methaphenilene Hydrochloride
CAS: 7084-07-3[1]

Hazard Summary: Methaphenilene is an antihistamine and anticholinergic agent.[2] It is
considered poisonous by subcutaneous, intravenous, and intraperitoneal routes and
moderately toxic by ingestion.[3] Upon heating to decomposition, it emits toxic fumes of sulfur
oxides (SOx), nitrogen oxides (NOx), and hydrochloric acid (HCI).[3] GHS hazard statements
indicate that Methaphenilene causes skin irritation, may cause an allergic skin reaction,
causes serious eye irritation, and is very toxic to aquatic life.

Personal Protective Equipment (PPE)

Based on the known hazards, the following personal protective equipment is mandatory when
handling Methaphenilene:

+ Eye Protection: Chemical safety goggles or a face shield.
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» Hand Protection: Compatible chemical-resistant gloves (e.g., nitrile rubber).

o Skin and Body Protection: A lab coat or chemical-resistant apron. Full-body protection may
be required for large quantities or in case of a spill.

o Respiratory Protection: A NIOSH-approved respirator with an appropriate cartridge for
organic vapors and particulates is recommended, especially when handling the powder form
or when ventilation is inadequate.

Quantitative Toxicity Data

A summary of the available quantitative toxicity data for Methaphenilene is presented below.

Route of Administration Test Animal LD50 (mg/kg)
Intravenous Mouse 45

Intravenous Guinea Pig 30
Subcutaneous Mouse 160
Subcutaneous Guinea Pig 140

Oral Mouse 550

Oral Guinea Pig 900
Intravenous Rabbit 30

Data sourced from N. Ercoli et al., J. Pharmacol. Exp. Ther. 93, 210 (1948).

Experimental Protocols: Handling and Disposal
Workflow

The following section outlines the standard operating procedure for the safe handling and
disposal of Methaphenilene in a laboratory setting.

Receiving and Storage:

o Upon receipt, inspect the container for any damage or leaks.
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» Store in a cool, dry, and well-ventilated area away from incompatible materials.
o Keep the container tightly closed.
Preparation and Handling:

Work in a well-ventilated fume hood.

Wear the appropriate personal protective equipment (PPE) as detailed above.

Avoid inhalation of dust or fumes.

Prevent contact with skin and eyes.

After handling, wash hands thoroughly.

Disposal Plan:

o All waste contaminated with Methaphenilene should be considered hazardous waste.
o Collect waste in a designated, labeled, and sealed container.

» Dispose of the waste in accordance with local, state, and federal regulations. Do not dispose
of it down the drain.

Workflow Diagram

The following diagram illustrates the key steps and decision points in the safe handling and
disposal of Methaphenilene.

Caption: Workflow for safe handling and disposal of Methaphenilene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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